Cas no 473732-60-4 (1-(3-methoxyphenyl)propan-1-amine)

1-(3-methoxyphenyl)propan-1-amine structure
473732-60-4 structure
Product Name:1-(3-methoxyphenyl)propan-1-amine
CAS No:473732-60-4
MF:C10H15NO
MW:165.232202768326
MDL:MFCD28126477
CID:1022887
PubChem ID:18699221
Update Time:2023-11-27

1-(3-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, alpha-ethyl-3-methoxy- (9CI)
    • 1-(3-methoxyphenyl)propan-1-amine
    • N11148
    • SB76250
    • EN300-242123
    • SCHEMBL355086
    • DTXSID80595686
    • YKOYYTCNJPJMSK-UHFFFAOYSA-N
    • FT-0660231
    • SB76144
    • 473732-60-4
    • AKOS010015237
    • 1-(3-Methoxy-phenyl)-propylamine
    • MDL: MFCD28126477
    • Inchi: 1S/C10H15NO/c1-3-10(11)8-5-4-6-9(7-8)12-2/h4-7,10H,3,11H2,1-2H3
    • InChI Key: YKOYYTCNJPJMSK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C(CC)N

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 252.9±23.0 °C at 760 mmHg
  • Flash Point: 103.1±15.9 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(3-methoxyphenyl)propan-1-amine Security Information

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